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Synthesis of Amfecloral: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of amfecloral, a
central nervous system (CNS) stimulant, through the condensation reaction of d-amphetamine
and chloral hydrate. This document outlines the chemical principles, experimental protocols,
and key analytical data relevant to the synthesis, purification, and characterization of
amfecloral. Detailed methodologies for key experiments are provided, and quantitative data
are summarized for comparative analysis. Additionally, signaling pathways and experimental
workflows are visually represented to facilitate a deeper understanding of the synthesis
process. This guide is intended for an audience with a professional background in chemistry
and pharmacology.

Introduction

Amfecloral, with the IUPAC name 2,2,2-trichloro-N-(1-phenylpropan-2-yl)ethanimine, is a
chemical entity belonging to the phenethylamine and amphetamine classes.[1][2][3] Historically,
it was developed as an anorectic agent and marketed under the trade name Acutran.[2][3]
Amfecloral functions as a prodrug, which, upon administration, metabolizes to release its
constituent components: d-amphetamine, a potent CNS stimulant, and chloral hydrate, a
sedative-hypnotic agent.[1][2][4] This dual-action mechanism was intended to mitigate some of
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the stimulant-associated side effects of amphetamine.[1] The synthesis of amfecloral is

achieved through a condensation reaction between d-amphetamine and chloral hydrate,

forming an imine linkage.[1][4]

Chemical Properties and Data

A summary of the key physicochemical properties of the reactants and the final product,

amfecloral, is presented below for easy reference.

Table 1: Physicochemical Properties of Reactants and Product

Property d-Amphetamine Chloral Hydrate Amfecloral
] 2,2,2-trichloro-N-(1-
(2S)-1-phenylpropan- 2,2,2-trichloroethane-
IUPAC Name phenylpropan-2-

2-amine 1,1-diol o
yl)ethanimine
Molecular Formula CoHi3N C2H3CIs02 C11H12CIN
Molecular Weight 135.21 g/mol 165.40 g/mol 264.57 g/mol [2]
o White crystalline
Appearance Colorless liquid Colorless crystals )
solid[4]
Soluble in organic
- Soluble in organic Soluble in water and solvents like ethanol
Solubility
solvents ethanol and ether; less soluble
in water.[4]
Relatively stable
under standard
Stability - - laboratory conditions

but sensitive to light

and moisture.[4]

Synthesis of Amfecloral

The synthesis of amfecloral from d-amphetamine and chloral hydrate is a condensation

reaction that results in the formation of an imine, also known as a Schiff base.[1]
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Reaction Mechanism

The reaction proceeds via a nucleophilic attack of the primary amine group of d-amphetamine
on the electrophilic carbonyl carbon of chloral (trichloroacetaldehyde).[1] This is followed by the
elimination of a water molecule to form the C=N double bond of the imine. The reaction is
typically acid-catalyzed, which enhances the electrophilicity of the carbonyl carbon.[1]
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Reactants
d-Amphetamine Reaction Steps Product
(Nucleophile) |
—
1| Nucleophilic Attack + H* . . . Dehydration - H20 Amfecloral
il (Amine on Carbonyl) > Carbinolamine Intermediate (-H20) (Imine)
|

Chloral Hydrate
(Electrophile precursor)
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Combine d-Amphetamine
and Chloral Hydrate
in Anhydrous Solvent

Heat to Reflux
(60-80°C, 4-6h)

[Cool to Room Temperature]

Remove Solvent
(Rotary Evaporation)

i

Recrystallize from
Ethanol/Water (3:1)

[Vacuum FiItratiorD

Dry under Vacuum]

:

Characterize Product
(NMR, MS, HPLC)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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